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Compound of Interest

Compound Name: 3,4,5-Trichlorophenylboronic acid

Cat. No.: B151388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 3,4,5-Trichlorophenylboronic acid, a

versatile reagent in modern organic synthesis. With a molecular weight of 225.27 g/mol , this

compound is a cornerstone in the construction of complex molecular architectures through

palladium-catalyzed cross-coupling reactions. This document details its chemical properties,

summarizes its primary applications, and provides illustrative experimental protocols.

Furthermore, it explores the potential biological implications of molecules synthesized using

this key building block, acknowledging the current landscape of research and future directions.

Core Properties and Data
3,4,5-Trichlorophenylboronic acid is a white to off-white crystalline powder. Its key

quantitative data are summarized in the table below for easy reference.
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Property Value Reference

Molecular Weight 225.27 g/mol [1]

Molecular Formula C₆H₄BCl₃O₂ [2]

CAS Number 862248-93-9

Melting Point >300 °C

Purity Typically ≥95% [2]

Primary Applications and Experimental Protocols
The utility of 3,4,5-Trichlorophenylboronic acid spans several key areas of chemical

research and development, primarily centered around its application in Suzuki-Miyaura cross-

coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions
The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of carbon-

carbon bonds. 3,4,5-Trichlorophenylboronic acid serves as a crucial partner in these

reactions, enabling the synthesis of a diverse range of biaryl and substituted aromatic

compounds. These products are often key intermediates in the development of

pharmaceuticals and agrochemicals.[3]

Generic Experimental Protocol for Suzuki-Miyaura Coupling:

While specific reaction conditions should be optimized for each unique substrate combination,

a general protocol for a Suzuki-Miyaura coupling reaction involving an aryl halide and 3,4,5-
Trichlorophenylboronic acid is as follows:

Materials:

Aryl halide (1.0 eq)

3,4,5-Trichlorophenylboronic acid (1.1 - 1.5 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)
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Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 eq)

Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: In a dry reaction vessel, combine the aryl halide, 3,4,5-
Trichlorophenylboronic acid, palladium catalyst, and base.

Inert Atmosphere: Evacuate and backfill the vessel with an inert gas three times to create an

oxygen-free environment.

Solvent Addition: Add the anhydrous solvent via syringe.

Reaction: Stir the mixture at the desired temperature (typically 80-120 °C) for 2-24 hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over

anhydrous sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by a suitable method, such as column chromatography.

Logical Workflow for Suzuki-Miyaura Coupling:

Reaction Preparation Reaction Execution Work-up and Purification

Combine Aryl Halide,
3,4,5-Trichlorophenylboronic acid,

Catalyst, and Base

Establish Inert
Atmosphere

Add Anhydrous
Solvent

Heat and Stir
(80-120 °C, 2-24h)

Monitor Progress
(TLC/LC-MS) Aqueous Work-up Purification

(Chromatography) Isolated Product

Click to download full resolution via product page

A generalized workflow for performing a Suzuki-Miyaura cross-coupling reaction.
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Bioconjugation
Boronic acids are known to form reversible covalent bonds with diols, a property that is

increasingly exploited in the field of bioconjugation. This allows for the labeling and modification

of biomolecules such as proteins and carbohydrates. While specific protocols for 3,4,5-
trichlorophenylboronic acid are not abundant in literature, the general principles of boronic

acid-based bioconjugation would apply. This involves the reaction of the boronic acid with a

diol-containing biomolecule, often under aqueous conditions.

Materials Science
In materials science, 3,4,5-Trichlorophenylboronic acid can be utilized to functionalize

surfaces and polymers. The boronic acid moiety can be used to anchor molecules to surfaces

containing diol groups, thereby modifying the surface properties.

Biological Activity and Signaling Pathways
A comprehensive search of the current scientific literature did not yield specific studies detailing

the direct involvement of 3,4,5-Trichlorophenylboronic acid or its immediate derivatives in

defined biological signaling pathways. However, the broader class of boronic acid-containing

molecules has seen significant investigation in drug discovery. For instance, bortezomib, a

dipeptide boronic acid, is a proteasome inhibitor used in cancer therapy.

The biological activity of compounds synthesized using 3,4,5-Trichlorophenylboronic acid
would be highly dependent on the overall structure of the final molecule. The introduction of the

3,4,5-trichlorophenyl group can influence the lipophilicity, steric profile, and electronic

properties of a molecule, which in turn can affect its biological target binding and

pharmacokinetic properties.

Future research may involve the synthesis of a library of compounds using 3,4,5-
Trichlorophenylboronic acid as a building block, followed by screening against various

biological targets to identify potential lead compounds. Subsequent mechanism-of-action

studies would then be required to elucidate any involvement in specific signaling pathways.

Proposed Research Workflow for Biological Evaluation:
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A proposed workflow for the synthesis and biological evaluation of novel compounds.

Conclusion
3,4,5-Trichlorophenylboronic acid is a valuable and versatile reagent in organic synthesis,

with its primary application in the robust and reliable Suzuki-Miyaura cross-coupling reaction.

Its utility extends to the fields of bioconjugation and materials science, offering a wide range of
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possibilities for the creation of novel and functional molecules. While its direct biological activity

and role in signaling pathways are not yet defined, the compounds synthesized from this

building block hold potential for future discoveries in drug development and chemical biology.

Further research is warranted to fully explore the biological implications of incorporating the

3,4,5-trichlorophenyl moiety into bioactive scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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